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Compound of Interest

Compound Name: (3R,4R)-3,4-Hexanediol

Cat. No.: B16194956

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for

(3R,4R)-3,4-Hexanediol, a chiral vicinal diol with significant applications as a building block in

asymmetric synthesis.[1] Due to its C₂-symmetry, this molecule is a valuable intermediate for

creating complex, stereochemically defined molecules, particularly in pharmaceutical

development.[1]

While experimentally verified spectroscopic data for the pure (3R,4R) enantiomer is not widely

available in public literature, this document compiles predicted data based on the known

properties of 3,4-hexanediol and similar vicinal diols, alongside detailed experimental protocols

for its characterization.[1]

Molecular Structure and Properties
(3R,4R)-3,4-Hexanediol is one of the three stereoisomers of 3,4-hexanediol, which also

include its enantiomer (3S,4S)-3,4-hexanediol and the meso-(3R,4S)-3,4-hexanediol.[2]

Molecular Formula: C₆H₁₄O₂[1]
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Molecular Weight: 118.17 g/mol [1]

IUPAC Name: (3R,4R)-hexane-3,4-diol[1]

Chiral Centers: C3, C4[1]

Spectroscopic Data
The following tables summarize the expected spectroscopic data for (3R,4R)-3,4-Hexanediol.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a primary tool for elucidating the carbon-hydrogen framework of

(3R,4R)-3,4-Hexanediol.

Table 1: Predicted ¹H NMR Spectroscopic Data for (3R,4R)-3,4-Hexanediol[1][3]

Proton Assignment
Estimated
Chemical Shift (δ,
ppm)

Predicted
Multiplicity

Estimated
Coupling Constant
(J, Hz)

H-1, H-6 (CH₃) 0.9 - 1.1 Triplet (t) ~7.5

H-2, H-5 (CH₂) 1.4 - 1.7 Multiplet (m) -

H-3, H-4 (CH) 3.4 - 3.7 Multiplet (m) -

OH Variable (1.5 - 4.0) Broad Singlet (br s) -

Table 2: Predicted ¹³C NMR Spectroscopic Data for (3R,4R)-3,4-Hexanediol[1]

Carbon Assignment Estimated Chemical Shift (δ, ppm)

C-1, C-6 (CH₃) ~10

C-2, C-5 (CH₂) ~25

C-3, C-4 (CH-OH) ~75
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Infrared (IR) Spectroscopy
The IR spectrum is used to identify the key functional groups present in the molecule.

Table 3: Characteristic IR Absorption Bands for (3R,4R)-3,4-Hexanediol[2]

Vibrational Mode
Characteristic Absorption
(cm⁻¹)

Description

O-H Stretch 3200 - 3600
Strong, broad band due to

hydrogen bonding

C-H Stretch 2850 - 3000
Sharp peaks from the alkyl

chain

C-O Stretch 1050 - 1150 Indicative of the alcohol group

Mass Spectrometry (MS)
Mass spectrometry provides information on the molecular weight and fragmentation pattern of

the molecule.

Table 4: Expected Key Fragments in Mass Spectrum of (3R,4R)-3,4-Hexanediol (Electron

Ionization)[2]

m/z Value Possible Fragment Notes

118 [M]⁺
Molecular ion peak, may be

weak or absent.

100 [M-H₂O]⁺
Loss of a water molecule

(dehydration).

89 [M-C₂H₅]⁺ Cleavage of an ethyl group.

59 [C₃H₇O]⁺
Alpha-cleavage between C3

and C4.

Experimental Protocols
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The following are generalized experimental protocols for acquiring the spectroscopic data for

(3R,4R)-3,4-Hexanediol.

NMR Spectroscopy Protocol
Sample Preparation: Dissolve 5-10 mg of purified (3R,4R)-3,4-Hexanediol in approximately

0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).[3]

Transfer: Filter the solution through a pipette with a glass wool plug directly into a 5 mm

NMR tube.[2]

Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher).[2]

Acquisition:

For ¹H NMR, acquire 16-64 scans with a 30-45° pulse angle and a relaxation delay of 1-2

seconds.[3]

For ¹³C NMR, acquire several thousand scans using composite pulse decoupling.

Processing: Perform a Fourier transform, phase correction, and baseline correction on the

acquired Free Induction Decays (FIDs). Reference the spectrum to the residual solvent peak

(e.g., CDCl₃ at 7.26 ppm for ¹H NMR) or an internal standard like tetramethylsilane (TMS).[3]

IR Spectroscopy Protocol
Sample Preparation (Neat Liquid): Place one drop of liquid (3R,4R)-3,4-Hexanediol between

two salt plates (e.g., KBr or NaCl) and gently press them together to form a thin film.[2]

Instrumentation: Use a Fourier-Transform Infrared (FTIR) spectrometer.[3]

Acquisition:

First, record a background spectrum of the empty sample holder.[3]

Place the sample in the beam path and acquire the sample spectrum.
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Co-add 16-32 scans to enhance the signal-to-noise ratio over a range of 4000 to 400

cm⁻¹.[3]

Processing: The final spectrum is generated by ratioing the sample spectrum against the

background spectrum.[3]

Mass Spectrometry Protocol (GC-MS)
Sample Preparation: Dissolve the (3R,4R)-3,4-Hexanediol sample in a volatile solvent such

as dichloromethane or methanol.[3]

Instrumentation: Employ a Gas Chromatography-Mass Spectrometry (GC-MS) system

equipped with an Electron Ionization (EI) source.[3]

Sample Introduction: Inject the prepared solution into the gas chromatograph, which

separates the compound before it enters the mass spectrometer.[3]

Data Acquisition: Acquire mass spectra over a suitable m/z range (e.g., 30-200 amu).

Workflow Visualization
The logical flow for the spectroscopic analysis of a synthesized chemical compound like

(3R,4R)-3,4-Hexanediol is outlined below.
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Caption: General workflow for synthesis and spectroscopic characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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